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Compound of Interest

Compound Name: Sulfonfluorescein

CAS No.: 4424-03-7

Cat. No.: B1211757

Get Quote

CAS Registry Number: 4424-03-7 Synonyms: Sulfonefluorescein; 3',6'-Dihydroxyspiro[3H-2,1-

benzoxathiole-3,9'-[9H]xanthen]-1,1-dioxide Chemical Class: Xanthene Dye /

Sulfonphthalein[1][2][3]

Executive Summary & Chemical Identity
Sulfonfluorescein is the sulfonic acid analogue of the common fluorophore fluorescein. Unlike

fluorescein, which contains a carboxylic acid moiety, sulfonfluorescein features a sulfonic acid

group incorporated into a cyclic anhydride (sultone) or sulfonate form depending on pH. This

structural difference imparts distinct solubility profiles and pKa values, making it a critical

intermediate in the synthesis of pH indicators (e.g., Tetrabromophenol Blue) and a specialized

fluorescent probe in its own right.

Critical Distinction: Researchers often confuse Sulfonfluorescein (CAS 4424-03-7) with its

halogenated derivatives or Fluorescein Sodium. This guide specifically addresses the parent

sulfonated scaffold.

Physicochemical Profile[1][2][3][4][5][6][7][8]
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Property Specification

Molecular Formula C₁₉H₁₂O₆S

Molecular Weight 368.36 g/mol

Appearance Orange to Amber/Dark Red Crystalline Powder

Solubility (Water) Low (Acid form); High (Alkaline pH > 8.[3]0)

Solubility (Solvents) Soluble in Ethanol, Methanol, dilute NaOH

pKa (Predicted)
~9.17 (Phenolic -OH); Sulfonic group is strongly

acidic

Excitation/Emission ~490-500 nm / ~520-530 nm (pH dependent)

Hazard Identification & Toxicology (The "Why")
While Sulfonfluorescein is not classified as acutely toxic (Category 1 or 2), it presents

significant occupational hazards due to its physical form and chemical reactivity.

Mechanism of Hazard
Respiratory Sensitization (Particulate): The compound is typically supplied as a micronized

powder. Upon inhalation, these particulates can deposit in the alveolar region. The sulfonic

acid moiety, upon contact with mucous membranes, can lower local pH, leading to acute

irritation (H335).

Ocular & Dermal Interaction: The phenolic hydroxyl groups can denature proteins on corneal

surfaces, leading to severe eye irritation (H319).

Hygroscopicity: The sultone ring is susceptible to hydrolysis. Improper storage leads to

moisture absorption, altering the stoichiometry for critical assays.

Safety Hierarchy Diagram
Figure 1: Risk Mitigation & PPE Hierarchy for Sulfonfluorescein Handling
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Hazard Source:
Micronized Sulfonfluorescein Dust

Engineering Control:
Fume Hood / HEPA Filtered Enclosure

Primary Containment

PPE Barrier:
Nitrile Gloves + Safety Goggles + Lab Coat

Secondary Barrier

Procedural Control:
Anti-static Weighing & Wet Wiping

Behavioral Reinforcement

Safe Operational State

Risk Minimized

Click to download full resolution via product page

Storage and Stability Protocol
To maintain the integrity of the sultone ring and prevent degradation:

Environment: Store in amber glass vials to prevent photo-oxidation.

Atmosphere: Keep under inert gas (Argon/Nitrogen) if possible; otherwise, store in a

desiccator.
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Temperature: +2°C to +8°C (Refrigerated) is preferred for long-term stock; Room

Temperature (15-25°C) is acceptable for dry powder if strictly desiccated.

Operational Protocol: Solubilization & Stock
Preparation
Scientific Rationale: Sulfonfluorescein exists in a closed sultone form (less soluble, less

fluorescent) in acidic/neutral solid states. To activate its utility as a probe or indicator, the

sultone ring must be opened via base hydrolysis to form the soluble sulfonate salt.

Reagents Required[1][9][10][11]
Sulfonfluorescein Powder (CAS 4424-03-7)[1][2][3][4]

Ethanol (Absolute or 95%)

0.1 M NaOH (Sodium Hydroxide)[5]

Distilled/Deionized Water (ddH₂O)

Step-by-Step Methodology
Step 1: Weighing (Static Control)

Action: Use an anti-static gun or ionizing bar before weighing. The powder is prone to static

cling.

Safety: Perform strictly inside a fume hood.

Step 2: Primary Dissolution (The "Wetting" Phase)

Action: Do not add water immediately. Add Ethanol to the powder first.

Reasoning: The organic scaffold is hydrophobic. Ethanol wets the powder and prevents

clump formation (hydrophobic shielding) that occurs if water is added directly.

Ratio: Use ~5-10 mL Ethanol per 100 mg of powder.
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Step 3: Ring Opening (Activation)

Action: Dropwise addition of 0.1 M NaOH while stirring.

Observation: The solution will shift from a dull orange/brown suspension to a vibrant, clear

dark red/orange solution. This visual shift confirms the hydrolysis of the sultone ring to the

sulfonate form.

Validation: If particulate remains, sonicate for 5 minutes. Do not heat above 50°C to avoid

degradation.

Step 4: Dilution

Action: Dilute to final volume with ddH₂O or appropriate buffer (pH > 7.0 recommended to

keep it soluble).

Solubilization Pathway Diagram
Figure 2: Chemical Activation and Solubilization Workflow
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Emergency Procedures
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Scenario Immediate Action Secondary Action

Ocular Exposure
Rinse immediately with

eyewash for 15 mins.

Seek ophthalmological

evaluation.[6] Phenolic

compounds can cause delayed

corneal damage.

Inhalation
Move to fresh air.[6] Support

breathing if labored.

Monitor for delayed pulmonary

edema (rare but possible with

high dust load).

Spill (Powder)

Do not sweep dry. Cover with

wet paper towels to suppress

dust.

Wipe with 10% Ethanol/Water

mixture. Dispose of as

chemical waste.

Spill (Solution)
Absorb with inert material

(vermiculite).

Clean surface with mild

detergent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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